Cas no 76868-07-0 (L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-)

• Product Name: L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-
• CAS No: 76868-07-0
• MF: C₁₀H₁₆N₂O₅
• MW: 244.244442939758
• CID: 537106
• PubChem ID: 54522775
• Update Time: 2025-04-19

L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[[(2-carboxyethyl)methylamino]carbonyl]-
• (2S)-1-[2-carboxyethyl(methyl)carbamoyl]pyrrolidine-2-carboxylic acid
• 76868-07-0
• SCHEMBL10669144
• DTXSID10711938
• 1-[(2-Carboxyethyl)(methyl)carbamoyl]-L-proline

• Inchi： 1S/C10H16N2O5/c1-11(6-4-8(13)14)10(17)12-5-2-3-7(12)9(15)16/h7H,2-6H2,1H3,(H,13,14)(H,15,16)/t7-/m0/s1
• InChI Key： YQZVVIRRQOFIRQ-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CCCN1C(N(C)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 244.10598
• Monoisotopic Mass: 244.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.15